Peptide

  • Glycyl-L-proline 7-amido-4-methylcoumarin hydrobromide
    Glycyl-L-proline 7-amido-4-methylcoumarin hydrobromide
    • Cat. No.:
    • B555460
    • CAS No.:
    • 115035-46-6
    • Molecular Formula:
    • C17H20BrN3O4
    • Molecular Weight:
    • 410.3 g/mol
    Description
    GP-AMC is a fluorogenic substrate for dipeptidyl peptidase 4 (DPP-4). Upon enzymatic cleavage by DPP-4, 7-amino-4-methylcoumarin (AMC) is released and its fluorescence can be used to quantify DPP-4 activity. AMC...
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  • Fmoc-Gly-Gly-Gly-OH
    Fmoc-Gly-Gly-Gly-OH
    • Cat. No.:
    • B060393
    • CAS No.:
    • 170941-79-4
    • Molecular Formula:
    • C21H21N3O6
    • Molecular Weight:
    • 411.4 g/mol
    Description
    Fmoc-Gly-Gly-Gly-OH is a useful research compound. Its molecular formula is C21H21N3O6 and its molecular weight is 411.4 g/mol. The purity is usually 95%. BenchChem offers high-quality Fmoc-Gly-Gly-Gly-OH suit...
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  • Gly-Gly-7-amido-4-methylcoumarin
    Gly-Gly-7-amido-4-methylcoumarin
    • Cat. No.:
    • B051642
    • CAS No.:
    • 191723-65-6
    • Molecular Formula:
    • C14H16ClN3O4
    • Molecular Weight:
    • 325.75 g/mol
    Description
    Gly-Gly-7-amido-4-methylcoumarin, also known as Gly-Gly-7-amido-4-methylcoumarin, is a useful research compound. Its molecular formula is C14H16ClN3O4 and its molecular weight is 325.75 g/mol. The purity is us...
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  • Fmoc-Gly-Pro-OH
    Fmoc-Gly-Pro-OH
    • Cat. No.:
    • B557579
    • CAS No.:
    • 212651-48-4
    • Molecular Formula:
    • C22H22N2O5
    • Molecular Weight:
    • 394.4 g/mol
    Description
    Fmoc-Gly-Pro-OH, also known as Fmoc-Gly-Pro-OH, is a useful research compound. Its molecular formula is C22H22N2O5 and its molecular weight is 394.4 g/mol. The purity is usually 95%. BenchChem offers high-qual...
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  • Glycyl-D-asparagine
    Glycyl-D-asparagine
    • Cat. No.:
    • B1330529
    • CAS No.:
    • 24667-21-8
    • Molecular Formula:
    • C6H11N3O4
    • Molecular Weight:
    • 189.17 g/mol
    Description
    Glycyl-asparagine, also known as g-N dipeptide or gly-asn, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined...
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  • Z-Gly-Gly-Gly-OH
    Z-Gly-Gly-Gly-OH
    • Cat. No.:
    • B1331549
    • CAS No.:
    • 2566-20-3
    • Molecular Formula:
    • C14H17N3O6
    • Molecular Weight:
    • 323.3 g/mol
    Description
    Z-Gly-Gly-Gly-OH is a useful research compound. Its molecular formula is C14H17N3O6 and its molecular weight is 323.3 g/mol. The purity is usually 95%. The exact mass of the compound Z-Gly-Gly-Gly-OH is unknow...
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  • H-Gly-Gly-betaNA.HBr
    H-Gly-Gly-betaNA.HBr
    • Cat. No.:
    • B1598502
    • CAS No.:
    • 3313-48-2
    • Molecular Formula:
    • C14H15N3O2
    • Molecular Weight:
    • 257.29 g/mol
    Description
    Glycylglycine 2-naphthylamide is an N-(2-naphthyl)carboxamide obtained by formal condensation of the carboxy group of glycylglycine with the amino group of 2-naphthylamine. It has a role as a chromogenic compoun...
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  • Glycyl-L-alanine
    Glycyl-L-alanine
    • Cat. No.:
    • B1332730
    • CAS No.:
    • 3695-73-6
    • Molecular Formula:
    • C5H10N2O3
    • Molecular Weight:
    • 146.14 g/mol
    Description
    Gly-Ala is a dipeptide formed from glycine and L-alanine residues. It has a role as a metabolite.
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  • H-Gln-Gln-OH
    H-Gln-Gln-OH
    • Cat. No.:
    • B1336548
    • CAS No.:
    • 54419-93-1
    • Molecular Formula:
    • C10H18N4O5
    • Molecular Weight:
    • 274.27 g/mol
    Description
    Gln-Gln is a dipeptide formed from two L-glutamine residues. It has a role as a Mycoplasma genitalium metabolite. It derives from a L-glutamine. Glutaminylglutamine, also known as H-GLN-GLN-OH or QQ, belongs to ...
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  • Glycyl-L-serine
    Glycyl-L-serine
    • Cat. No.:
    • B1329388
    • CAS No.:
    • 7361-43-5
    • Molecular Formula:
    • C5H10N2O4
    • Molecular Weight:
    • 162.14 g/mol
    Description
    Gly-Ser is a dipeptide composed of glycine and L-serine joined by a peptide linkage. It has a role as a metabolite. It derives from a glycine and a L-serine.
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